Cas no 102169-67-5 (4,5,6-Pyrimidinetriamine,2-ethyl-)

4,5,6-Pyrimidinetriamine,2-ethyl- structure
102169-67-5 structure
Product Name:4,5,6-Pyrimidinetriamine,2-ethyl-
CAS No:102169-67-5
MF:C6H11N5
MW:153.185039758682
CID:124936
PubChem ID:76851049
Update Time:2025-04-18

4,5,6-Pyrimidinetriamine,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4,5,6-Pyrimidinetriamine,2-ethyl-
    • Pyrimidine, 4,5,6-triamino-2-ethyl- (6CI)
    • Pyrimidine, 4,5,6-triamino-2-ethyl- (6CI)
    • 102169-67-5
    • 2-Ethylpyrimidine-4,5,6-triamine
    • Inchi: 1S/C6H11N5/c1-2-3-10-5(8)4(7)6(9)11-3/h2,7H2,1H3,(H4,8,9,10,11)
    • InChI Key: FUIJPYYYFSBIBH-UHFFFAOYSA-N
    • SMILES: N1C(=C(C(N)=NC=1CC)N)N

Computed Properties

  • Exact Mass: 153.101445g/mol
  • Monoisotopic Mass: 153.101445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 153.19g/mol
  • XLogP3: -0.3
  • Topological Polar Surface Area: 104Ų

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